Benzyl decanoate

• IUPAC Name: benzyl decanoate
• InChI: InChI=1S/C17H26O2/c1-2-3-4-5-6-7-11-14-17(18)19-15-16-12-9-8-10-13-16/h8-10,12-13H,2-7,11,14-15H2,1H3
• InChI Key: ZSAYVPCIKVBDRI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)OCC1=CC=CC=C1
• Molecular Formula: C17H26O2
• DSSTOX Substance ID: DTXSID20194995
• Molecular Weight: 262.4 g/mol
• CAS No.: 42175-41-7

Description

Benzyl decanoate is an ester compound formed from the reaction between benzyl alcohol and decanoic acid. It is known for its pleasant aroma and is commonly used in the fragrance and flavor industries. The compound has the molecular formula C17H26O2 and is characterized by its ester functional group, which contributes to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Benzyl decanoate can be synthesized through the esterification reaction between benzyl alcohol and decanoic acid. The reaction typically involves the use of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the formation of the ester bond. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester product.

Industrial Production Methods: In industrial settings, this compound is produced using similar esterification processes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: Benzyl decanoate undergoes various chemical reactions, including:

Hydrolysis: In the presence of water and an acid or base catalyst, this compound can be hydrolyzed to yield benzyl alcohol and decanoic acid.

Oxidation: The benzyl group in this compound can be oxidized to form benzaldehyde or benzoic acid under specific conditions.

Reduction: Reduction of this compound can lead to the formation of benzyl alcohol and decanol.

Common Reagents and Conditions:

Hydrolysis: Acidic or basic conditions with water.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed:

Hydrolysis: Benzyl alcohol and decanoic acid.

Oxidation: Benzaldehyde or benzoic acid.

Reduction: Benzyl alcohol and decanol.

Scientific Research Applications

Scientific Research Applications

Benzyl decanoate is utilized in several scientific domains:

Chemistry

• Model Compound : It serves as a model compound in studies of esterification and hydrolysis reactions. Its behavior under various conditions provides insights into reaction mechanisms and kinetics.

Biology

• Antimicrobial Properties : Research indicates potential antimicrobial and antifungal properties, making it a candidate for further exploration in biological applications.

Medicine

• Drug Delivery Systems : this compound's biocompatibility allows it to be investigated for use in drug delivery systems, particularly for formulating stable emulsions that enhance bioavailability of therapeutic agents .

Industrial Applications

• Fragrance and Flavor Industry : Its pleasant aroma makes it a common ingredient in perfumes, cosmetics, and food flavorings.

Case Study 1: Enzymatic Synthesis

A study demonstrated the synthesis of this compound using lipase B from Candida antarctica immobilized in a sol-gel matrix. The results showed a conversion rate of 92.1% after 90 minutes, indicating the efficiency of this biocatalyst for industrial applications . This method highlights the potential for environmentally friendly synthesis routes.

Case Study 2: Drug Formulation

In an investigation into self-microemulsifying formulations, this compound was explored as an excipient to improve the oral bioavailability of poorly soluble drugs. The formulation showed enhanced absorption rates compared to standard formulations, underscoring its utility in pharmaceutical applications .

Comparative Data Table

Application Area	Specific Use	Result/Findings
Chemistry	Model compound for reactions	Insights into esterification and hydrolysis mechanisms
Biology	Antimicrobial studies	Potential antimicrobial activity identified
Medicine	Drug delivery systems	Improved stability and bioavailability observed
Industrial	Fragrance formulation	Widely used due to pleasant aroma
Enzymatic Synthesis	Lipase-mediated synthesis	92.1% conversion rate achieved
Drug Formulation	Self-microemulsifying formulations	Enhanced absorption rates noted

Mechanism of Action

The mechanism of action of benzyl decanoate is primarily related to its ester functional group. In biological systems, esters can be hydrolyzed by esterases, releasing the corresponding alcohol and acid. The molecular targets and pathways involved in its biological activity are still under investigation, but its antimicrobial properties are thought to be due to the disruption of microbial cell membranes.

Comparison with Similar Compounds

Benzyl decanoate can be compared with other esters such as benzyl acetate and benzyl butyrate. While all these compounds share the benzyl group, their differing acid components (acetic acid, butyric acid, and decanoic acid) impart unique properties:

Benzyl acetate: Known for its fruity aroma and used extensively in perfumes and flavorings.

Benzyl butyrate: Has a sweet, floral scent and is also used in the fragrance industry.

This compound: Distinguished by its longer carbon chain, which contributes to its stability and unique olfactory properties.

Each of these esters has specific applications based on their chemical properties and sensory characteristics.

Biological Activity

Benzyl decanoate is an ester derived from benzyl alcohol and decanoic acid, commonly used in various applications ranging from fragrance to food additives. Its biological activity has garnered interest in several fields, particularly in pharmacology and toxicology. This article explores the biological properties of this compound, including its antimicrobial, cytotoxic, and anti-inflammatory activities, supported by relevant research findings and data tables.

Chemical Structure and Properties

This compound (C$_{13}$H$_{24}$O$_2$) is characterized by the presence of a benzyl group attached to a decanoate moiety. This structure contributes to its lipophilicity, influencing its interaction with biological membranes.

Biological Activities

1. Antimicrobial Activity

This compound exhibits notable antimicrobial properties. Research has shown that esters similar to this compound can disrupt bacterial membranes, leading to cell death. A study highlighted that certain benzyl esters demonstrated significant inhibitory effects against various pathogenic bacteria, including Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of this compound and Related Compounds

Compound	Microorganism	Minimum Inhibitory Concentration (MIC)
This compound	Staphylococcus aureus	32 μg/mL
Benzyl Alcohol	E. coli	16 μg/mL
Benzyl Acetate	Candida albicans	64 μg/mL

2. Cytotoxic Effects

The cytotoxicity of this compound has been evaluated in various animal models. A study involving rodent species indicated that high doses (up to 1000 mg/kg) resulted in observable toxic effects such as ataxia and tremors, with a No Observed Adverse Effect Level (NOAEL) established at 500 mg/kg for males and 250 mg/kg for females . These findings suggest that while this compound has therapeutic potential, caution must be exercised regarding dosage.

3. Anti-inflammatory Properties

Benzyl esters have also been investigated for their anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines in macrophages, indicating its potential as an anti-inflammatory agent . The mechanism appears to involve the modulation of signaling pathways associated with inflammation.

Case Studies

Case Study 1: Antimicrobial Efficacy

A study conducted on the efficacy of benzyl esters against biofilms formed by E. coli showed that this compound significantly reduced biofilm formation at concentrations as low as 32 μg/mL. This suggests its potential application in preventing infections associated with biofilm-forming bacteria .

Case Study 2: Toxicological Assessment

In a long-term toxicity study involving B6C3F1 mice, this compound was administered at varying doses over a period of 13 weeks. Results indicated dose-dependent neurotoxic effects at higher concentrations, with significant body weight reduction observed in treated groups . This underscores the importance of evaluating long-term exposure risks when considering this compound for therapeutic use.

Synthesis routes and methods

Procedure details

A solution of 1.722 g. (0.01 mole) of decanoic acid and 1.5 ml triethylamine in 25 ml water was prepared by warming on a water bath. The solution was rapidly cooled in an ice-salt bath while stirring. After the temperature of about -2° C. was reached, 1.0 ml. ethyl chloroformate was slowly added along with about 2 g. of crushed ice. Stirring was continuted for an additional hour (internal temperature was maintained) between 0 and -2° C.). Finally 1.5 ml. benzyl alcohol was added. Stirring of the reaction mixture was continued for 1/2 hour on a 60° water bath. After cooling, the ester was extracted twice by 30 ml ether, washed with sodium, bicarbonate solution then with water. After drying and evaporation of the solvent, the ester was distilled under reduced pressure to give 2.574 g. (99% yield) of benzyldecanoate. B.P. 208-210/15 mm. Anal. Calcd. for C17H26O2 :c, 77.82; H, 9.98. Found: C, 77.69; H, 10.03.